Cas no 393573-01-8 (N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide)

N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide structure
393573-01-8 structure
Product Name:N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide
CAS No:393573-01-8
MF:C16H23N3OS2
MW:337.503320932388
CID:6225398
PubChem ID:3257204
Update Time:2024-01-06

N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide
    • IFLab1_001845
    • F0509-4746
    • (1R,3R,5S)-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide
    • N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)adamantane-1-carboxamide
    • Oprea1_451454
    • 393573-01-8
    • N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
    • HMS1417D19
    • AKOS024579305
    • SR-01000006602-1
    • SR-01000006602
    • Inchi: 1S/C16H23N3OS2/c1-2-3-21-15-19-18-14(22-15)17-13(20)16-7-10-4-11(8-16)6-12(5-10)9-16/h10-12H,2-9H2,1H3,(H,17,18,20)
    • InChI Key: YBOPWXGKWOAPNS-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NC(C12CC3CC(CC(C3)C1)C2)=O)SCCC

Computed Properties

  • Exact Mass: 337.12825471g/mol
  • Monoisotopic Mass: 337.12825471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 108Ų

N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-yladamantane-1-carboxamide Pricemore >>

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